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Compound of Interest

Compound Name: Carboxy-EG6-undecanethiol

Cat. No.: B561756

For Immediate Release

This technical guide provides an in-depth overview of the properties, applications, and
experimental protocols for Carboxy-EG6-undecanethiol, a critical component in the
development of advanced biosensors, drug delivery systems, and functionalized surfaces. This
document is intended for researchers, scientists, and drug development professionals, offering
detailed information to facilitate its use in cutting-edge research.

Core Properties of Carboxy-EG6-undecanethiol

Carboxy-EG6-undecanethiol, with the chemical name 20-(11-
Mercaptoundecanyloxy)-3,6,9,12,15,18-hexaoxaeicosanoic acid, is a versatile alkanethiol that
features a terminal thiol group for robust self-assembly on gold surfaces, a hexa(ethylene
glycol) (EG6) spacer to mitigate non-specific binding, and a terminal carboxylic acid for
covalent immobilization of biomolecules.[1][2][3]

Physical and Chemical Properties

A summary of the known physical and chemical properties of Carboxy-EG6-undecanethiol is
presented in Table 1. While some specific quantitative data such as melting and boiling points
are not readily available in published literature, the provided information is based on safety
data sheets and product specifications.[2][4]
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Property Value Reference(s)
20-(11-
) Mercaptoundecanyloxy)-3,6,9,
Chemical Name _ _ [2]
12,15,18-hexaoxaeicosanoic
acid
Synonyms Carboxy-PEG6-C11-thiol
CAS Number 221222-49-7 [2]
Molecular Formula C25H5009S [2]
Molecular Mass 526.73 g/mol [2]
Physical State Liquid or Solid [2][4]
Appearance Colorless to pale yellow liquid [2]
Odor Pungent [2]
- Soluble in methanol and
Solubility [2]
chloroform
Purity >90% (Typically)

Applications in Research and Development

The unique trifunctional architecture of Carboxy-EG6-undecanethiol makes it an invaluable

tool in various research and development fields. Its primary application lies in the formation of
well-ordered, hydrophilic self-assembled monolayers (SAMs) on gold substrates.[3][5] These

SAMs serve as a stable and functional interface for a multitude of applications.

Biosensor Development

Carboxy-EG6-undecanethiol is extensively used in the fabrication of biosensors, particularly
those based on surface plasmon resonance (SPR) and electrochemical detection.[6][7] The
oligo(ethylene glycol) spacer effectively reduces the non-specific adsorption of proteins and
other biomolecules, leading to improved signal-to-noise ratios and enhanced sensor sensitivity.
[3][5] The terminal carboxyl groups provide a convenient handle for the covalent attachment of
recognition elements such as antibodies, enzymes, and nucleic acids.[3] A notable application
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is in the development of biosensors for glycated hemoglobin (HbAlc), where the SAM is
functionalized with 3-aminophenyl boronic acid to selectively capture the target analyte.[8][9]
[10]

Drug Delivery and Nanoparticle Functionalization

In the realm of drug delivery, Carboxy-EG6-undecanethiol can be used to functionalize gold
nanoparticles, creating biocompatible and target-specific drug carriers. The hydrophilic PEG
linker enhances circulation time by reducing opsonization, while the carboxyl terminus can be
conjugated with targeting ligands or therapeutic agents.

Experimental Protocols

The following sections provide detailed methodologies for the use of Carboxy-EG6-
undecanethiol in forming and functionalizing self-assembled monolayers.

Formation of Self-Assembled Monolayers (SAMs) on
Gold Substrates

This protocol outlines the steps for creating a carboxyl-terminated SAM on a gold surface.
Materials:

Gold-coated substrate

Carboxy-EG6-undecanethiol

Anhydrous ethanol

Piranha solution (7:3 mixture of concentrated H2SO4 and 30% H202) or UV/Ozone cleaner

High-purity nitrogen gas
Procedure:

o Substrate Cleaning: Thoroughly clean the gold substrate to ensure a pristine surface for
SAM formation. This can be achieved by immersion in Piranha solution for 5-10 minutes

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.smolecule.com/products/s533800
https://www.scribd.com/document/696928598/kaur2018
https://pubs.acs.org/doi/10.1021/acsomega.2c04926
https://www.benchchem.com/product/b561756?utm_src=pdf-body
https://www.benchchem.com/product/b561756?utm_src=pdf-body
https://www.benchchem.com/product/b561756?utm_src=pdf-body
https://www.benchchem.com/product/b561756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

followed by copious rinsing with deionized water and ethanol, or by treatment with a
UV/Ozone cleaner for 15-20 minutes.

o Preparation of Thiol Solution: Prepare a 0.2 mg/mL to 1 mM solution of Carboxy-EG6-
undecanethiol in anhydrous ethanol.[1][5]

e SAM Formation: Immerse the cleaned and dried gold substrate into the thiol solution. The
self-assembly process is typically carried out for 18-24 hours at room temperature (25°C).[1]

[5]

e Rinsing: After incubation, remove the substrate from the thiol solution and rinse thoroughly
with ethanol to remove non-chemisorbed molecules.

e Drying: Dry the SAM-coated substrate under a gentle stream of high-purity nitrogen gas.

Substrate Preparation W
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Gold Substrate Cleaned Gold Substrate
J Immerse 18-24h
SAM Formation
Y
Carboxy-EG6-undecanethiol SAM-Coated Substrate
in Ethanol
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Click to download full resolution via product page

Figure 1: Workflow for the formation of a Carboxy-EG6-undecanethiol self-assembled
monolayer on a gold substrate.

Amine Coupling to Carboxyl-Terminated SAMs

This protocol describes the activation of the terminal carboxyl groups and subsequent coupling
of an amine-containing ligand (e.g., a protein).

Materials:
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o Carboxy-EG6-undecanethiol coated substrate

¢ N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

e N-Hydroxysuccinimide (NHS)

» Activation Buffer (e.g., 2-(N-morpholino)ethanesulfonic acid (MES) buffer, pH 4.5-5.0)

e Amine-containing ligand in a suitable coupling buffer (e.g., Phosphate-buffered saline (PBS),
pH 7.4)

» Blocking solution (e.g., 1 M ethanolamine, pH 8.5)
e Washing buffer (e.g., PBS)
Procedure:

o Preparation of Activation Solution: Prepare a solution of 0.4 M EDC and 0.1 M NHS in the
activation buffer.[6][11] This solution should be prepared fresh immediately before use.

» Activation of Carboxyl Groups: Immerse the SAM-coated substrate in the EDC/NHS solution
for 15-30 minutes at room temperature.[11][12] This reaction converts the carboxyl groups
into reactive NHS esters.

e Rinsing: Briefly rinse the substrate with the activation buffer to remove excess EDC and
NHS.

e Ligand Coupling: Immediately immerse the activated substrate in the solution containing the
amine-containing ligand. The incubation time will vary depending on the ligand concentration
and reactivity, but a common starting point is 1-2 hours at room temperature.

» Blocking: To deactivate any unreacted NHS esters, immerse the substrate in the blocking
solution for 10-15 minutes.

e Final Wash: Thoroughly wash the substrate with the washing buffer to remove any non-
covalently bound molecules. The functionalized surface is now ready for use.
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Figure 2: Signaling pathway for the covalent immobilization of an amine-containing ligand onto
a Carboxy-EG6-undecanethiol SAM.

Safety and Handling

Carboxy-EG6-undecanethiol should be handled in accordance with good laboratory
practices.[2] It is recommended to use personal protective equipment, including gloves and
safety glasses.[2] The material should be stored in a cool, dry, and well-ventilated area, and for
long-term storage, it is advisable to keep it in a freezer at -20°C under a nitrogen atmosphere.

[2]

Conclusion
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Carboxy-EG6-undecanethiol is a highly effective and versatile surface modification agent. Its
well-defined structure provides an ideal platform for the creation of biocompatible and
functional surfaces for a wide range of applications in research and drug development. The
experimental protocols provided in this guide offer a starting point for the successful
implementation of this reagent in your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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